Cas no 2703779-32-0 (Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1))
Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride
- Z5184488663
- EN300-33039544
- 2703779-32-0
- Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1)
-
- Inchi: 1S/C9H10ClN3.ClH/c10-8-5-12-9(13-6-8)7-1-3-11-4-2-7;/h1,5-6,11H,2-4H2;1H
- InChI Key: ZACPHDSWMXSNRA-UHFFFAOYSA-N
- SMILES: C1(C2=CCNCC2)=NC=C(Cl)C=N1.[H]Cl
Computed Properties
- Exact Mass: 231.0330028g/mol
- Monoisotopic Mass: 231.0330028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.8Ų
Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33039544-0.05g |
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride |
2703779-32-0 | 95.0% | 0.05g |
$249.0 | 2025-03-18 | |
| Enamine | EN300-33039544-0.1g |
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride |
2703779-32-0 | 95.0% | 0.1g |
$372.0 | 2025-03-18 | |
| Enamine | EN300-33039544-0.25g |
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride |
2703779-32-0 | 95.0% | 0.25g |
$530.0 | 2025-03-18 | |
| Enamine | EN300-33039544-0.5g |
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride |
2703779-32-0 | 95.0% | 0.5g |
$835.0 | 2025-03-18 | |
| Enamine | EN300-33039544-1.0g |
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride |
2703779-32-0 | 95.0% | 1.0g |
$1070.0 | 2025-03-18 | |
| Enamine | EN300-33039544-2.5g |
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride |
2703779-32-0 | 95.0% | 2.5g |
$2100.0 | 2025-03-18 | |
| Enamine | EN300-33039544-5.0g |
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride |
2703779-32-0 | 95.0% | 5.0g |
$3105.0 | 2025-03-18 | |
| Enamine | EN300-33039544-10.0g |
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride |
2703779-32-0 | 95.0% | 10.0g |
$4606.0 | 2025-03-18 | |
| Aaron | AR02819T-50mg |
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride |
2703779-32-0 | 95% | 50mg |
$368.00 | 2025-02-15 | |
| Aaron | AR02819T-100mg |
5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine hydrochloride |
2703779-32-0 | 95% | 100mg |
$537.00 | 2025-02-15 |
Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1) Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1)
Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1)
The compound Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1) with CAS No. 2703779-32-0 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The pyrimidine ring system serves as a central scaffold for various bioactive molecules, and the substitution patterns in this compound further enhance its functional properties.
Recent studies have highlighted the importance of pyrimidine derivatives in modulating cellular processes. The presence of a 5-chloro substituent introduces electronic effects that can influence the molecule's reactivity and selectivity. Additionally, the 1,2,3,6-tetrahydro-4-pyridinyl group attached at position 2 of the pyrimidine ring introduces a bicyclic structure that may confer enhanced stability and bioavailability. These structural features make this compound a promising candidate for exploring its role in therapeutic interventions.
One of the most exciting aspects of this compound is its potential as a bioisostere or lead compound in medicinal chemistry. Researchers have been exploring how subtle modifications to its structure can lead to improved pharmacokinetic profiles and target specificity. For instance, the hydrochloride salt form (1:1) ensures optimal solubility and stability under physiological conditions.
Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. Studies using docking simulations have revealed potential binding interactions with key biological targets such as kinases or G-protein coupled receptors (GPCRs). These insights are crucial for understanding how this compound might exert its biological effects.
In terms of synthesis, the preparation of Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)- involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. The use of advanced catalytic systems and protecting groups has significantly improved the efficiency of these reactions.
Looking ahead, the exploration of this compound's biological activity is expected to shed light on its potential therapeutic applications. Preclinical studies are currently underway to evaluate its efficacy in models of diseases such as cancer or neurodegenerative disorders. The integration of cutting-edge analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will further enhance our understanding of its pharmacokinetics and pharmacodynamics.
In conclusion,Pyrimidine derivatives like this one represent a vital area of research in contemporary medicinal chemistry. Their structural versatility and potential for bioactivity make them invaluable tools for advancing drug discovery efforts. As research continues to unfold on this compound with CAS No. 2703779-32-0, it holds promise for contributing to innovative therapeutic solutions in the near future.
2703779-32-0 (Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)